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Compound of Interest

Compound Name: m-PEG4-O-NHS ester

Cat. No.: B609265 Get Quote

For researchers, scientists, and drug development professionals, precision in bioconjugation is

paramount. The selection of an appropriate linker molecule is a critical determinant of the

stability, efficacy, and pharmacokinetic profile of the final conjugate. This guide provides a

detailed overview of m-PEG4-O-NHS ester, a widely used PEGylation reagent for the

modification of proteins, peptides, and other amine-containing biomolecules.

Synonyms: m-PEG4-NHS ester, Methyl-PEG4-NHS ester, N-Succinimidyl 4,7,10,13-

tetraoxatetradecanoate

Core Physicochemical Properties
The m-PEG4-O-NHS ester is a heterobifunctional linker composed of a methoxy-terminated

polyethylene glycol (PEG) chain and an N-hydroxysuccinimide (NHS) ester. The PEG

component is a short, discrete chain with four ethylene glycol units, which imparts hydrophilicity

and can improve the solubility and stability of the conjugated molecule.[1][2] The NHS ester is a

highly reactive group that specifically targets primary amines on biomolecules to form stable

amide bonds.[1]

There can be some variability in the reported molecular weight and formula for compounds with

similar names. This guide focuses on the most commonly cited variant.
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Property Value Source(s)

Chemical Formula C₁₄H₂₃NO₈ [2][3][4]

Molecular Weight 333.33 g/mol [3][4]

Exact Mass 333.1424 Da [2]

Purity Typically ≥95% [4]

Solubility Soluble in DMSO, DMF, DCM [5]

Appearance
Colorless to light yellow clear

liquid

Storage Conditions -20°C, protected from moisture [2]

Mechanism of Action: Amine Conjugation
The primary application of m-PEG4-O-NHS ester is the covalent modification of biomolecules

via their primary amino groups, such as the ε-amino group of lysine residues or the N-terminal

α-amino group of polypeptides. The reaction proceeds through a nucleophilic acyl substitution

mechanism, where the primary amine acts as the nucleophile, attacking the carbonyl carbon of

the NHS ester. This results in the formation of a stable amide bond and the release of N-

hydroxysuccinimide as a byproduct.

This conjugation reaction is highly pH-dependent. Optimal reaction conditions are typically in

the range of pH 8.3-8.5.[6][7] At lower pH values, the primary amines are protonated and thus

less nucleophilic, slowing down the reaction. Conversely, at higher pH, the NHS ester is prone

to hydrolysis, which competes with the desired aminolysis reaction and reduces conjugation

efficiency.[6][7]
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Reactants

Reaction Conditions Productsm-PEG4-O-NHS Ester
(C₁₄H₂₃NO₈)

Aqueous Buffer
pH 8.3 - 8.5

Room Temperature
Biomolecule with

Primary Amine (-NH₂)
(e.g., Protein, Peptide)

PEGylated Biomolecule
(Stable Amide Bond)

Nucleophilic
Acyl Substitution

N-Hydroxysuccinimide
(NHS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Reaction

3. Purification & Analysis

Prepare Protein Solution
(Amine-free buffer, pH 7.2-8.0)

Adjust pH of Protein Solution
(to pH 8.3-8.5)

Prepare m-PEG4-NHS Ester Solution
(Anhydrous DMSO/DMF)

Add m-PEG4-NHS Ester
(10-20x molar excess)

Prepare Reaction & Quenching Buffers

Quench Reaction
(Add Tris or Glycine)

Incubate
(1-4h at RT or overnight at 4°C)

Purify Conjugate
(Desalting column or Dialysis)

Characterize Product
(SDS-PAGE, Mass Spec, HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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